Cas no 50935-71-2 (Kirromycin)

• Product Name: Kirromycin
• CAS No: 50935-71-2
• Molecular Formula: C₄₃H₆₀N₂O₁₂
• Molecular Weight: 796.94300
• CID: 934522
• PubChem ID: 135445748

Kirromycin Properties

Names and Identifiers

• antibiotic myc-8003
• Kirromycin
• NSC 316094
• Stereoisomer of N-[7-[5-[7-(1,2-dihydro-4-hydroxy-2-oxo-3-pyridinyl)-6-methyl-7-oxo-1,3,5-heptatrienyl]tetrahydro-3,4-dihydroxy-2-furanyl]-6-methoxy-5-methyl-2,4-octadienyl]-alpha-ethyltetrahydro-2,3,4-trihydroxy-5,5-dimethyl-6-(1,3-pentadienyl)-2H-pyran-2-acetamide
• 50935-71-2
• CHEMBL2005994
• NSC316094
• 2H-Pyran-2-acetamide,2-dihydro-4-hydroxy-2-oxo-3-pyridinyl)-6-methyl-7-oxo-1,3,5-heptatrienyl]tetrahydro-3,4-dihydroxy-2-furanyl]-6-methoxy-5-methyl-2,4-octadienyl]-.alpha.-ethyltetrahydro-2,3,4-trihydroxy-5,5-dimethyl-6-(1,3-pentadienyl)-
• MYC 8003
• NSC-316094
• Delvomycin
• Mocimicina
• UNII-PO3AA461HS
• Kirromycin from Streptomyces collinus
• DTXSID201023647
• MOCIMYCIN; DELVOMYCIN; MYC-8003
• Mocimicina [INN-Spanish]
• MOCIMYCIN [MI]
• Mocimycin (trivial name)
• SCHEMBL195770
• Mocimycinum
• EINECS 256-859-9
• MOCIMYCIN [MART.]
• MYC-8003
• Mocimycine [INN-French]
• Mocimycine
• Antibiotic MYC 8003
• Mocimycin [INN]
• NS00011805
• PO3AA461HS
• MFCD00467139
• Mocimycin
• (2S)-N-[(2E,4E,6S,7R)-7-{(2S,3S,4R,5R)-3,4-dihydroxy-5-[(1E,3E,5E)-7-(4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trien-1-yl]tetrahydrofuran-2-yl}-6-methoxy-5-methylocta-2,4-dien-1-yl]-2-{(2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-[(1E,3Z)-penta-1,3-dien-1-yl]tetrahydro-2H-pyran-2-yl}butanamide (non-preferred name)
• Antibiotic obtained from cultures of Streptomyces ramocissimus or the same substance obtained by any other means
• CHEBI:190786
• (2S)-N-[(2E,4E,6S,7R)-7-[(2S,3S,4R,5R)-3,4-dihydroxy-5-[(1E,3E,5E)-7-(4-hydroxy-2-oxo-1H-pyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trienyl]oxolan-2-yl]-6-methoxy-5-methylocta-2,4-dienyl]-2-[(2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-[(1E,3Z)-penta-1,3-dienyl]oxan-2-yl]butanamide
• Mocimycinum [INN-Latin]
• CS-0084957
• Q27286661
• (2S)-N-[(2E,4E,6S,7R)-7-[(2S,3S,4R,5R)-3,4-dihydroxy-5-[(1E,3E,5E)-7-(2-hydroxy-4-oxo-1H-pyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trienyl]oxolan-2-yl]-6-methoxy-5-methylocta-2,4-dienyl]-2-[(2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-[(1E,3Z)-penta-1,3-dienyl]oxan-2-yl]butanamide
• HY-122386
• Kirromycin from Streptomyces collinus, >=90% (HPLC)
• SCHEMBL2107751
• HMSYAPGFKGSXAJ-PAHGNTJYSA-N
• Mocimicina (INN-Spanish)
• (2S)-N-[(2E,4E,6S,7R)-7-[(2S,3S,4R,5R)-3,4-dihydroxy-5-[(1E,3E,5E)-7-(4-hydroxy-2-oxo-1H-pyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trienyl]oxolan-2-yl]-6-methoxy-5-methylocta-2,4-dienyl]-2-[(2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-[(1E,3E)-penta-1,3-dienyl]oxan-2-yl]butanamide
• (2S)-N-((6S,7R)-7-((2S,3S,4R,5R)-3,4-dihydroxy-5-(7-(4-hydroxy-2-oxo-1H-pyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trienyl)oxolan-2-yl)-6-methoxy-5-methylocta-2,4-dienyl)-2-((2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-penta-1,3-dienyloxan-2-yl)butanamide
• (2S)-N-[(6S,7R)-7-[(2S,3S,4R,5R)-3,4-dihydroxy-5-[7-(4-hydroxy-2-oxo-1H-pyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trienyl]oxolan-2-yl]-6-methoxy-5-methylocta-2,4-dienyl]-2-[(2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-penta-1,3-dienyloxan-2-yl]butanamide
• MOCIMYCIN (MART.)
• Mocimycinum (INN-Latin)
• (2R)-N-((2E,4E,6S,7R)-7-((2S,3S,4R,5R)-5-((1E,3E,5E)-7-(2,4-Dihydroxypyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trien-1-yl)-3,4-dihydroxyoxolan-2-yl)-6-methoxy-5-methylocta-2,4-dien-1-yl)-2-((2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-((1E,3Z)-penta-1,3-dien-1-yl)oxan-2-yl)butanimidate
• (2S)-N-((2E,4E,6S,7R)-7-((2S,3S,4R,5R)-3,4-dihydroxy-5-((1E,3E,5E)-7-(4-hydroxy-2-oxo-1H-pyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trienyl)oxolan-2-yl)-6-methoxy-5-methylocta-2,4-dienyl)-2-((2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-((1E,3E)-penta-1,3-dienyl)oxan-2-yl)butanamide
• (2R)-N-[(2E,4E,6S,7R)-7-[(2S,3S,4R,5R)-5-[(1E,3E,5E)-7-(2,4-Dihydroxypyridin-3-yl)-6-methyl-7-oxohepta-1,3,5-trien-1-yl]-3,4-dihydroxyoxolan-2-yl]-6-methoxy-5-methylocta-2,4-dien-1-yl]-2-[(2R,3R,4R,6S)-2,3,4-trihydroxy-5,5-dimethyl-6-[(1E,3Z)-penta-1,3-dien-1-yl]oxan-2-yl]butanimidate
• Mocimycine (INN-French)

• InChIKey： HMSYAPGFKGSXAJ-DSMBXYKSSA-N
• Inchi： InChI=1S/C43H60N2O12/c1-9-11-13-21-31-42(6,7)38(50)39(51)43(54,57-31)28(10-2)40(52)44-23-17-16-19-26(4)36(55-8)27(5)37-35(49)34(48)30(56-37)20-15-12-14-18-25(3)33(47)32-29(46)22-24-45-41(32)53/h9,11-22,24,27-28,30-31,34-39,48-51,54H,10,23H2,1-8H3,(H,44,52)(H2,45,46,53)/b11-9+,14-12+,17-16+,20-15+,21-13+,25-18+,26-19+
• SMILES： CCC(C(=O)NCC=CC=C(C)C(C(C)C1C(C(C(O1)C=CC=CC=C(C)C(=O)C2=C(C=CNC2=O)O)O)O)OC)C3(C(C(C(C(O3)C=CC=CC)(C)C)O)O)O

Computed Properties

• Exact Mass: 796.41500
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 16
• Monoisotopic Mass: 796.415
• Heavy Atom Count: 57
• Complexity: 1720
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 224A^2

Experimental Properties

• LogP: 3.46570
• PSA: 228.10000
• Refractive Index: 1.621
• Boiling Point: 936°C at 760 mmHg
• Flash Point: 519.9°C
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• Specific Rotation: D22 -60° (c = 1 in methanol)
• Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds C-glycosyl compounds